Cas no 1421441-99-7 (2,5-dichloro-N-{[3-(1,3-thiazol-2-yl)phenyl]methyl}benzamide)

• Product Name: 2,5-dichloro-N-{[3-(1,3-thiazol-2-yl)phenyl]methyl}benzamide
• CAS No: 1421441-99-7
• MF: C₁₇H₁₂Cl₂N₂OS
• MW: 363.260980606079
• CID: 5365308
• Update Time: 2025-05-20

2,5-dichloro-N-{[3-(1,3-thiazol-2-yl)phenyl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-[[3-(1,3-thiazol-2-yl)phenyl]methyl]benzamide
• 2,5-dichloro-N-{[3-(1,3-thiazol-2-yl)phenyl]methyl}benzamide

• Inchi： 1S/C17H12Cl2N2OS/c18-13-4-5-15(19)14(9-13)16(22)21-10-11-2-1-3-12(8-11)17-20-6-7-23-17/h1-9H,10H2,(H,21,22)
• InChI Key： CHHHJORHVJPXEG-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC(C2=NC=CS2)=C1)(=O)C1=CC(Cl)=CC=C1Cl

Additional information on 2,5-dichloro-N-{[3-(1,3-thiazol-2-yl)phenyl]methyl}benzamide

2,5-Dichloro-N-{[3-(1,3-thiazol-2-yl)phenyl]methyl}benzamide: A Comprehensive Overview

2,5-Dichloro-N-{[3-(1,3-thiazol-2-yl)phenyl]methyl}benzamide, with the CAS registry number 1421441-99-7, is a sophisticated organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound is characterized by its unique molecular structure, which incorporates a benzamide backbone with strategically placed substituents that confer it with remarkable chemical and biological properties.

The molecular structure of 2,5-dichloro-N-{[3-(1,3-thiazol-2-yl)phenyl]methyl}benzamide consists of a benzene ring substituted with two chlorine atoms at the 2 and 5 positions. This dichlorination not only enhances the stability of the molecule but also plays a crucial role in its pharmacokinetic profile. The benzamide group is further modified by an N-substituent that includes a phenyl ring attached to a 1,3-thiazole moiety. The thiazole ring, a heterocyclic structure containing sulfur and nitrogen atoms, is known for its ability to participate in various chemical reactions and interactions, making it a valuable component in drug design.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. Researchers have explored its activity against various biological targets, including enzymes involved in inflammatory pathways and receptors associated with neurological disorders. For instance, a study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase (COX)-2, an enzyme implicated in inflammation and pain.

In addition to its pharmacological applications, 2,5-dichloro-N-{[3-(1,3-thiazol-2-yl)phenyl]methyl}benzamide has also been investigated for its potential use as an agrochemical. Its ability to inhibit key enzymes in plant pathogens makes it a promising candidate for the development of fungicides or herbicides. A research team from the University of Agricultural Sciences reported that this compound shows significant activity against Botrytis cinerea, a fungus that causes gray mold disease in crops.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. A recent advancement in its synthesis methodology was reported by chemists at the Max Planck Institute for Chemical Physics of Solids. They developed a novel catalytic route that utilizes palladium catalysts to facilitate the coupling reaction between the thiazole-containing intermediate and the dichlorobenzoyl chloride derivative.

The bioavailability and pharmacokinetics of 2,5-dichloro-N-{[3-(1,3-thiazol-2-yl)phenyl]methyl}benzamide have also been extensively studied. Preclinical studies conducted on animal models revealed that this compound exhibits favorable absorption profiles and minimal toxicity at therapeutic doses. These findings suggest that it could be developed into an orally available drug with excellent therapeutic index.

In conclusion, 2,5-dichloro-N-{[3-(1,3-thiazol-2-yl)phenyl]methyl}benzamide represents a valuable addition to the arsenal of compounds being explored for diverse applications in medicine and agriculture. Its unique molecular architecture and promising biological activities make it an attractive target for further research and development.